Cas no 208107-14-6 (Temozolomide-d)
Temozolomide-d3 is a deuterated compound of temozolomide Temozolomide (NSC 362856) is an orally active DNA alkylating agent that can penetrate the blood-brain barrier Temozolomide is also a pro autophagy and pro apoptosis agent Conclusion: temozolomide is effective against tumor cells characterized by low levels of O6 alkylguanine DNA alkyltransferase (ogat) and functional mismatch repair system Temozolomide has anti-tumor and anti angiogenesis effects
Temozolomide-d structure
Temozolomide-d Properties
Names and Identifiers
-
- Imidazo[5,1-d]-1,2,3,5-tetrazine-8-carboxamide,3,4-dihydro-3-(methyl-d3)-4-oxo- (9CI)
- Temozolomide-d3
- 3-(Methyl-d3)-4-oxo-8-imidazolo[5,1-d][1,2,3,5]tetrazinecarboxamide
- CTK8G3335
- FT-0674845
- Methazolastone-d3
- NSC 362856-d3
- Sch 52365-d3
- Temodal-d3
- Temodar-d3
- Temozolomide-d
- 208107-14-6
- AKOS030241752
- CS-0081694
- HY-17364S
- SCHEMBL10168201
- 4-oxo-3-(trideuteriomethyl)imidazo[5, 1-d][1, 2, 3, 5]tetrazine-8-carboxamide
- 4-oxo-3-(trideuteriomethyl)imidazo[5,1-d][1,2,3,5]tetrazine-8-carboxamide
- DTXSID70440717
- 3-(?H?)methyl-4-oxo-3H,4H-imidazo[4,3-d][1,2,3,5]tetrazine-8-carboxamide
- J-013639
- MS-23065
- DB-261610
- G13443
- 3-(2H3)methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxamide
- 3-((2)H?)METHYL-4-OXOIMIDAZO[4,3-D][1,2,3,5]TETRAZINE-8-CARBOXAMIDE
- +Expand
-
- BPEGJWRSRHCHSN-FIBGUPNXSA-N
- InChI=1S/C6H6N6O2/c1-11-6(14)12-2-8-3(4(7)13)5(12)9-10-11/h2H,1H3,(H2,7,13)/i1D3
- NC(C1N=CN2C(N(C([2H])([2H])[2H])N=NC=12)=O)=O
Computed Properties
- 197.07405369g/mol
- 1
- 5
- 1
- 197.07405369g/mol
- 14
- 315
- 3
- 0
- 0
- 0
- 0
- 1
- -1.1
- 106Ų
Experimental Properties
- 1.895
- 526.592°C at 760 mmHg
- 202-204°C
- 272.273°C
- 2.004
Temozolomide-d Price
Temozolomide-d Suppliers
SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.
Audited Supplier
(CAS:208107-14-6)
JIANG KUN 1 3 8 1 6 0 0 9 1 6 1
13816009161
info@zzsrm.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:208107-14-6)
TANG SI LEI
15026964105
2881489226@qq.com
Temozolomide-d Related Literature
-
Chenggong Yu,Yuxuan Li,Hongying Bao,Xiaodi Li,Haiming Fan,Jie Huang,Zhijun Zhang Nanoscale, 2022,14, 5227-5238
-
Yan Hu,Fang Luo,Fangfang Dong Chem. Commun., 2011,47, 761-763
-
Thorsten Gehrmann,Matthias Kruck,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2012,48, 2397-2399
-
Song Lu,Huong Lan Huynh,Fengliu Lou,Kun Guo,Zhixin Yu Nanoscale, 2021,13, 12885-12895
-
Guoqiang Yang,Huiyuan Du,Jia Liu,Zheng Zhou,Xingbang Hu,Zhibing Zhang Green Chem., 2017,19, 675-681
-
Łukasz Mioduszewski,Marek Cieplak Phys. Chem. Chem. Phys., 2018,20, 19057-19070
Recommended suppliers
Amadis Chemical Company Limited
(CAS:208107-14-6)Temozolomide-d
99%
1mg
426.0